![molecular formula C13H12N2O3S B7662979 Methyl 4-methyl-3-(pyridine-4-carbonylamino)thiophene-2-carboxylate](/img/structure/B7662979.png)
Methyl 4-methyl-3-(pyridine-4-carbonylamino)thiophene-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-methyl-3-(pyridine-4-carbonylamino)thiophene-2-carboxylate, also known as MMPTC, is a synthetic compound that has been widely used in scientific research. It belongs to the class of thiophene derivatives, which have been extensively studied due to their potential therapeutic applications. MMPTC has shown promising results in various fields of research, including medicinal chemistry, pharmacology, and biochemistry.
Mechanism of Action
The exact mechanism of action of Methyl 4-methyl-3-(pyridine-4-carbonylamino)thiophene-2-carboxylate is not fully understood. However, it is believed that this compound exerts its pharmacological effects by modulating various signaling pathways in cells. This compound has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE). It has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a critical role in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and bacteria. In addition, this compound has been shown to reduce inflammation and oxidative stress. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
Methyl 4-methyl-3-(pyridine-4-carbonylamino)thiophene-2-carboxylate has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. This compound has also been extensively studied, and its pharmacological properties are well characterized. However, this compound has some limitations for lab experiments. It is a relatively new compound, and its long-term toxicity and safety have not been fully evaluated. In addition, this compound may have limited solubility in certain solvents, which may affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for Methyl 4-methyl-3-(pyridine-4-carbonylamino)thiophene-2-carboxylate research. One direction is to investigate the potential therapeutic applications of this compound in various diseases, including cancer, Alzheimer's disease, and diabetes. Another direction is to optimize the synthesis method of this compound to achieve higher yields and purity. Furthermore, future studies should focus on evaluating the long-term toxicity and safety of this compound in animal models and humans. Finally, this compound can be used as a tool compound in drug discovery and development to identify new drug targets and lead compounds.
Synthesis Methods
The synthesis of Methyl 4-methyl-3-(pyridine-4-carbonylamino)thiophene-2-carboxylate involves the reaction of 4-pyridinecarboxylic acid with 2-amino-4-methylthiophene in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS). The resulting intermediate is then treated with methyl chloroformate to obtain the final product, this compound. The synthesis method has been optimized to achieve high yields and purity of the compound.
Scientific Research Applications
Methyl 4-methyl-3-(pyridine-4-carbonylamino)thiophene-2-carboxylate has been extensively studied for its potential therapeutic applications. It has been shown to have antimicrobial, anticancer, and anti-inflammatory properties. In addition, this compound has been investigated for its role in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and diabetes. This compound has also been used as a tool compound in drug discovery and development.
Properties
IUPAC Name |
methyl 4-methyl-3-(pyridine-4-carbonylamino)thiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O3S/c1-8-7-19-11(13(17)18-2)10(8)15-12(16)9-3-5-14-6-4-9/h3-7H,1-2H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCXWHOCRJYGNOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=C1NC(=O)C2=CC=NC=C2)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.